[(3aS*,9bS*)-2-(imidazo[2,1-b][1,3]thiazol-6-ylacetyl)-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This chemical compound belongs to a class of substances that exhibit a complex structure, incorporating multiple heterocyclic systems. It represents a significant interest in materials science, pharmacology, and synthetic chemistry due to its potential for various applications, including but not limited to organic electronics, catalysis, and as intermediates in pharmaceutical synthesis.
Synthesis Analysis
The synthesis of related heterocyclic compounds typically involves multistep synthetic routes that may include cycloaddition reactions, nucleophilic aromatic substitution, and oxidative cyclization. These processes often require precise control over reaction conditions to achieve high yields and desired selectivities. For example, Changunda et al. (2020) described an efficient one-pot synthesis of functionalized imidazo[1,2-a]pyridines through intramolecular nucleophilic aromatic substitution, highlighting the intricacies of synthesizing such complex molecules (Changunda et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds within this class is characterized by the presence of multiple fused rings, which may include pyrrole, imidazole, and thiazole moieties. The arrangement of these rings and their substituents plays a crucial role in determining the compound's physical, chemical, and biological properties. Crystallographic analysis, such as that performed by Elaatiaoui et al. (2014), often reveals intricate details about molecular conformations, intermolecular interactions, and the overall three-dimensional architecture of these compounds (Elaatiaoui et al., 2014).
properties
IUPAC Name |
1-[(3aS,9bS)-3a-(hydroxymethyl)-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-2-yl]-2-imidazo[2,1-b][1,3]thiazol-6-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c23-11-19-10-22(9-15(19)14-3-1-2-4-16(14)25-12-19)17(24)7-13-8-21-5-6-26-18(21)20-13/h1-6,8,15,23H,7,9-12H2/t15-,19-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBMFLJAGCSBREJ-DNVCBOLYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=CC=CC=C3OCC2(CN1C(=O)CC4=CN5C=CSC5=N4)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2C3=CC=CC=C3OC[C@@]2(CN1C(=O)CC4=CN5C=CSC5=N4)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.